Cas no 2227946-49-6 (tert-butyl (1S,4R)-5-1-(1-aminocyclopropyl)cyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-1-(1-aminocyclopropyl)cyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2227946-49-6
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6212617
• PubChem ID: 165620859
• Update Time: 2025-07-15

tert-butyl (1S,4R)-5-1-(1-aminocyclopropyl)cyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-1-(1-aminocyclopropyl)cyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate
• 2227946-49-6
• EN300-1885445
• tert-butyl (1S,4R)-5-[1-(1-aminocyclopropyl)cyclopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C16H26N2O2/c1-14(2,3)20-13(19)18-9-10-8-11(18)12(10)15(4-5-15)16(17)6-7-16/h10-12H,4-9,17H2,1-3H3/t10-,11-,12?/m0/s1
• InChI Key： VMMCKHOMRZUOMT-NDQFZYFBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C1(CC1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-1-(1-aminocyclopropyl)cyclopropyl-2-azabicyclo2.1.1hexane-2-carboxylate

Comprehensive Overview of tert-butyl (1S,4R)-5-(1-(1-aminocyclopropyl)cyclopropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2227946-49-6)

The compound tert-butyl (1S,4R)-5-(1-(1-aminocyclopropyl)cyclopropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2227946-49-6) is a highly specialized bicyclic amine derivative with significant potential in pharmaceutical research and organic synthesis. Its unique structural features, including the azabicyclo[2.1.1]hexane core and cyclopropyl substituents, make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential bioactivity.

In recent years, the demand for novel bicyclic amines and cyclopropyl-containing compounds has surged, driven by their applications in medicinal chemistry. The tert-butyl carboxylate group in this molecule enhances its stability and solubility, making it suitable for further derivatization. With the rise of AI-driven drug discovery, compounds like CAS No. 2227946-49-6 are gaining attention for their role in virtual screening and molecular docking studies. This aligns with the growing trend of computational chemistry and fragment-based drug design, where such scaffolds are prioritized for their three-dimensional diversity.

The stereochemistry of (1S,4R)-5-(1-(1-aminocyclopropyl)cyclopropyl)-2-azabicyclo[2.1.1]hexane is particularly noteworthy, as the spatial arrangement of functional groups can significantly influence binding affinity to biological targets. This has led to discussions in scientific forums about the compound's potential in targeting G-protein-coupled receptors (GPCRs) or ion channels, which are hot topics in neuroscience research. Additionally, the presence of the aminocyclopropyl moiety suggests possible applications in prodrug strategies or as a metabolic stabilizer, addressing common challenges in pharmacokinetics.

From a synthetic perspective, the preparation of tert-butyl (1S,4R)-5-(1-(1-aminocyclopropyl)cyclopropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate involves advanced techniques such as asymmetric catalysis and ring-strain utilization. These methods are frequently searched in academic databases, reflecting the compound's relevance to modern organic synthesis. Its azabicyclo[2.1.1]hexane framework also intersects with interests in bioisosteres, a trending concept in medicinal chemistry for improving drug-like properties.

In conclusion, CAS No. 2227946-49-6 represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural complexity, combined with emerging applications in AI-aided molecular design and targeted therapy, positions it as a compound of enduring scientific and industrial interest. Future research may explore its utility in niche therapeutic areas or as a template for next-generation small-molecule modulators.